Cas no 1261737-37-4 (5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1261737-37-4
• MF: C₁₄H₉BrClF₃
• MW: 349.573472738266
• CID: 4994963
• Update Time: 2025-05-19

5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9BrClF3/c15-8-9-4-5-13(16)12(6-9)10-2-1-3-11(7-10)14(17,18)19/h1-7H,8H2
• InChI Key： WDXFLZFKGHLUAL-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(=C1)C1C=CC=C(C(F)(F)F)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl

Professional Introduction to 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl (CAS No. 1261737-37-4)

5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl, with the CAS number 1261737-37-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a biphenyl core substituted with a bromomethyl group at the 5-position, a chloro group at the 2-position, and a trifluoromethyl group at the 3'-position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl contribute to its versatility in various chemical transformations. The presence of the bromomethyl group allows for further functionalization via nucleophilic substitution reactions, while the chloro and trifluoromethyl groups introduce electronic and steric effects that can influence the reactivity and selectivity of subsequent reactions. These characteristics make it an attractive building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds with biphenyl cores due to their potential applications in medicinal chemistry. The biphenyl scaffold is well-documented for its role in enhancing biological activity, particularly in the realm of central nervous system (CNS) drugs and anticancer agents. The introduction of electron-withdrawing groups such as chlorine and trifluoromethyl can modulate the electronic properties of the molecule, leading to improved binding affinity to biological targets.

One of the most compelling aspects of 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl is its utility as a precursor in the synthesis of biologically active heterocycles. Researchers have leveraged this compound to develop new derivatives with enhanced pharmacological properties. For instance, studies have shown that biphenyl derivatives can exhibit potent activity against various enzymes and receptors, making them promising candidates for drug development. The trifluoromethyl group, in particular, is known to increase metabolic stability and binding affinity, which are critical factors in drug design.

The bromomethyl functionality in 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl also facilitates cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. Palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings can be employed to introduce additional aryl or vinyl groups, further diversifying the structural landscape of potential drug candidates. These reactions are highly regioselective and efficient, making them ideal for constructing complex molecular architectures.

In the context of agrochemical research, biphenyl derivatives have shown promise as novel pesticides and herbicides. The structural motifs present in 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl can be modified to target specific biological pathways in pests, offering a strategic approach to developing more effective and sustainable agricultural solutions. The combination of electronic and steric effects provided by the substituents can fine-tune the bioactivity of these compounds, ensuring they interact selectively with their intended targets.

The synthesis of 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available biphenyl precursors, a series of halogenation and functionalization steps can be employed to introduce the desired substituents. These synthetic routes often involve palladium-catalyzed cross-coupling reactions, which are known for their high efficiency and scalability. The ability to construct this compound with high yield and purity underscores its importance as a synthetic intermediate.

The impact of substituents on the electronic properties of biphenyl derivatives is well-documented in literature. The chloro group at the 2-position introduces electron-withdrawing effects, which can influence the reactivity of adjacent functional groups. Similarly, the trifluoromethyl group at the 3'-position enhances lipophilicity and metabolic stability, making it a favorable feature in drug design. These effects collectively contribute to the unique properties of 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl, making it a versatile tool for synthetic chemists.

In conclusion, 5-Bromomethyl-2-chloro-3'-(trifluoromethyl)biphenyl (CAS No. 1261737-37-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its structural features enable diverse chemical transformations, making it an invaluable intermediate for synthesizing complex molecules with biological activity. The ongoing research into biphenyl derivatives continues to uncover new applications and highlights the importance of this class of compounds in modern chemistry.